(+)-Methallenestrilphenol

• CAS No.: 20664-58-8
• Molecular Formula: C17H20O3
• Molecular Weight: 272.34 g/mol
• IUPAC Name: (3R)-3-(6-hydroxynaphthalen-2-yl)-2,2-dimethylpentanoic acid
• InChI: InChI=1S/C17H20O3/c1-4-15(17(2,3)16(19)20)13-6-5-12-10-14(18)8-7-11(12)9-13/h5-10,15,18H,4H2,1-3H3,(H,19,20)/t15-/m1/s1
• InChI Key: OKLBSPJQRWHBMY-OAHLLOKOSA-N
• SMILES: CCC(C1=CC2=C(C=C1)C=C(C=C2)O)C(C)(C)C(=O)O
• Isomeric SMILES: CC[C@H](C1=CC2=C(C=C1)C=C(C=C2)O)C(C)(C)C(=O)O

Description

(+)-Methallenestrilphenol (CAS: 20664-58-8) is a chiral naphthalene-derived compound with the molecular formula C₁₇H₂₀O₃. Its systematic IUPAC name is (+)-3-(6-Hydroxy-2-naphthyl)-2,2-dimethylpentanoic acid, and it is also registered under the identifier NSC 85446 . The structure features a naphthalene core substituted with a hydroxy group at the 6-position and a dimethylpentanoic acid side chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

While the provided evidence lacks explicit comparative studies, (+)-Methallenestrilphenol can be analyzed against structurally related naphthalene derivatives based on functional groups and molecular architecture:

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Key Functional Groups	Substituents	Potential Applications
(+)-Methallenestrilphenol	C₁₇H₂₀O₃	Hydroxy, carboxylic acid, naphthyl	6-hydroxy-2-naphthyl, 2,2-dimethyl	Unknown (NSC listing suggests pharmacological screening)
Diethylstilbestrol	C₁₈H₂₀O₂	Phenolic hydroxyl, ethylene	Two ethyl groups, symmetric aryl rings	Synthetic estrogen (historical use)
Naproxen	C₁₄H₁₄O₃	Methoxy, carboxylic acid, naphthyl	6-methoxy-2-naphthyl	Nonsteroidal anti-inflammatory drug
6-Hydroxy-2-naphthoic acid	C₁₁H₈O₃	Hydroxy, carboxylic acid, naphthyl	6-hydroxy-2-naphthyl	Intermediate in organic synthesis

Key Observations:

Chirality: The (+)-enantiomer specificity of Methallenestrilphenol contrasts with non-chiral compounds like 6-hydroxy-2-naphthoic acid, suggesting possible enantioselective biological interactions.

This contrasts with diethylstilbestrol, a well-characterized synthetic estrogen with known risks .

Limitations in Evidence:

• No direct pharmacological or thermodynamic data (e.g., binding affinity, logP) are available for (+)-Methallenestrilphenol in the provided sources.
• The synthesis method described in involves ethynyl and pyridyl groups, which are absent in (+)-Methallenestrilphenol, limiting procedural comparisons .